Cas no 1361609-91-7 (2,6-Bis(2,3,4-trichlorophenyl)pyridine-3-methanol)

• Product Name: 2,6-Bis(2,3,4-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361609-91-7
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4968378
• Update Time: 2025-07-09

2,6-Bis(2,3,4-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,4-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C18H9Cl6NO/c19-11-4-2-9(14(21)16(11)23)13-6-1-8(7-26)18(25-13)10-3-5-12(20)17(24)15(10)22/h1-6,26H,7H2
• InChI Key： PSTPZIUZLRLVEK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(CO)=CC=C(C2C=CC(=C(C=2Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• XLogP3: 7.1
• Topological Polar Surface Area: 33.1

Additional information on 2,6-Bis(2,3,4-trichlorophenyl)pyridine-3-methanol

2,6-Bis(2,3,4-Trichlorophenyl)Pyridine-3-Methanol: A Comprehensive Overview

2,6-Bis(2,3,4-trichlorophenyl)pyridine-3-methanol is a highly specialized organic compound with the CAS number 1361609-91-7. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two trichlorophenyl groups at the 2 and 6 positions and a hydroxymethyl group at the 3 position. The molecule's structure endows it with distinctive chemical properties, making it a subject of interest in various fields of research.

The synthesis of 2,6-bis(2,3,4-trichlorophenyl)pyridine-3-methanol involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to expedite the formation of the pyridine ring system. This approach not only reduces reaction time but also minimizes the formation of byproducts, thereby enhancing the overall efficiency of the process.

One of the most significant applications of 2,6-bis(2,3,4-trichlorophenyl)pyridine-3-methanol lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to act as a versatile building block has been leveraged in the development of novel drug candidates. A recent study highlighted its role in the synthesis of bioactive molecules with potential anti-cancer properties. Researchers found that derivatives of this compound exhibited selective cytotoxicity against cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 2,6-bis(2,3,4-trichlorophenyl)pyridine-3-methanol has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics. A team of scientists reported its use as a component in organic light-emitting diodes (OLEDs), where it contributed to enhanced device performance by improving charge transport properties. This research underscores the compound's versatility and opens new avenues for its application in advanced materials.

The environmental impact and toxicity profile of 2,6-bis(2,3,4-trichlorophenyl)pyridine-3-methanol have also been subjects of recent investigations. Studies conducted under controlled laboratory conditions have assessed its biodegradability and potential ecotoxicological effects. Results indicate that while the compound exhibits moderate persistence in aquatic environments, it does not pose significant risks to non-target organisms at environmentally relevant concentrations. These findings are crucial for guiding safe handling practices and regulatory considerations.

From a structural perspective, 2,6-bis(2,3,4-trichlorophenyl)pyridine-3-methanol is notable for its high degree of symmetry and electron-withdrawing substituents. The trichlorophenyl groups at positions 2 and 6 create a highly electron-deficient environment around the pyridine ring. This electronic configuration influences the compound's reactivity and makes it an attractive substrate for various nucleophilic aromatic substitution reactions. Recent research has explored its use as an electrophilic partner in such reactions under mild conditions.

The stereochemistry of 2,6-bis(2,3,4-trichlorophenyl)pyridine-3-methanol plays a critical role in determining its biological activity. Studies have shown that enantiomeric forms exhibit differential binding affinities towards certain protein targets. This stereochemical dependence highlights the importance of chirality in drug design and suggests that further exploration into enantioselective synthesis methods could yield more effective therapeutic agents.

In terms of spectroscopic analysis, 1H NMR, 13C NMR, and HRMS techniques have been instrumental in confirming the structure and purity of 2,6-bis(2,3,4-trichlorophenyl)pyridine-3-methanol. These analytical methods provide valuable insights into the molecular architecture and help ensure consistency across different batches during production.

Looking ahead, 2 ,6 -bis ( 2 , 3 , 4 -trichlorophenyl ) pyridine - 3 -methanol is poised to play an increasingly important role in both academic research and industrial applications . Its unique combination of structural features , coupled with ongoing advancements in synthetic chemistry , positions this compound as a valuable tool for addressing complex challenges across multiple disciplines . As research continues to uncover new facets of its properties , we can expect further innovations that will expand its utility even beyond current expectations .